Cas no 108031-80-7 (4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)-)

4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)- Properties

Names and Identifiers

• (2S)-(-)-2,2-Oxybis(Octahydro-7,8,8-Trimethyl-4,7-Methanobenzofuran)
• (4R,4'S)-4,4'-Oxybis(1,10,10-trimethyl-3-oxatricyclo[5.2.1.0^2,6]decane)
• (2R,2'S)-2,2'-oxybis(7,8,8-trimethyloctahydro-4,7-methano-1-benzofuran)
• (2S)-()-2,2-Oxybis(octahydro-7,8,8-trimethyl-4,7-methanobenzofuran)
• (2S)-(-)-2,2'-oxybis(octahydro-7,8,8-trimethyl-4,
• 2,2'oxybis(octahydro7,8,8-trimethyl-4,7-methanobenzofuran)
• (2S)-(-)-2,2'-OXYBIS(OCTAHYDRO-7,8,8-TRIMETHYL-4,7-METHANOBENZOFURAN)
• AKOS025294059
• (4S)-1,10,10-trimethyl-4-[[(4R)-1,10,10-trimethyl-3-oxatricyclo[5.2.1.02,6]decan-4-yl]oxy]-3-oxatricyclo[5.2.1.02,6]decane
• 108031-80-7
• 4-[(2-tert-butylphenyl)amino]-4-oxobutanoicacid
• +Expand

• MDL： MFCD00134648
• InChIKey： PMKIEOMARWISLE-HDFUADCPSA-N
• Inchi： InChI=1S/C24H38O3/c1-21(2)15-7-9-23(21,5)19-13(15)11-17(26-19)25-18-12-14-16-8-10-24(6,20(14)27-18)22(16,3)4/h13-20H,7-12H2,1-6H3/t13?,14?,15?,16?,17-,18+,19?,20?,23?,24?
• SMILES： CC1(C2CCC1(C1O[C@H](O[C@H]3CC4C(C5(CCC4C5(C)C)C)O3)CC12)C)C

Computed Properties

• Exact Mass: 374.28209507g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 374.28209507g/mol
• Heavy Atom Count: 27
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Refractive Index: 1.546
• Boiling Point: 435.9°Cat760mmHg
• Melting Point: 149-151 °C (lit.)
• Flash Point: 148.7°C
• Color/Form: solid
• Solubility: Not determined
• Optical Activity: [α]20/D −172°, c = 0.8 in methylene chloride
• Density: 1.12